Cas no 13350-09-9 (1-Nitro-2-(prop-2-yn-1-yloxy)benzene)

1-Nitro-2-(prop-2-yn-1-yloxy)benzene Properties

Names and Identifiers

• 1-Nitro-2-(prop-2-yn-1-yloxy)benzene
• 1-nitro-2-prop-2-ynoxybenzene
• 1-NITRO-2-PROP-2-YNYLOXY-BENZENE
• Benzene,1-nitro-2-(2-propyn-1-yloxy)-
• 1-NITRO-2-(PROP-2-YN-1-YLOXY)BENZENE(WXC08363)
• AS-63289
• 2-Nitrophenyl 2-propynyl ether
• EN300-139748
• CS-0047187
• 13350-09-9
• W16052
• SCHEMBL11555838
• Z51179615
• DTXSID20508619
• AKOS015964351
• MFCD09030813
• AKOS008950668
• STL419640
• +Expand

• MDL： MFCD09030813
• InChIKey： HCYIVAJBFNTKGZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NO3/c1-2-7-13-9-6-4-3-5-8(9)10(11)12/h1,3-6H,7H2
• SMILES： [N+](C1C=CC=CC=1OCC#C)([O-])=O

Computed Properties

• Exact Mass: 177.04261
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 177.042593085g/mol
• Heavy Atom Count: 13
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37